Cas no 1807249-79-1 (Ethyl 3-chloro-4-cyano-5-iodophenylacetate)

• Product Name: Ethyl 3-chloro-4-cyano-5-iodophenylacetate
• CAS No: 1807249-79-1
• MF: C₁₁H₉ClINO₂
• MW: 349.552134275436
• CID: 4945295
• Update Time: 2025-05-28

Ethyl 3-chloro-4-cyano-5-iodophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-4-cyano-5-iodophenylacetate

• Inchi： 1S/C11H9ClINO2/c1-2-16-11(15)5-7-3-9(12)8(6-14)10(13)4-7/h3-4H,2,5H2,1H3
• InChI Key： AHPMFDLXHPGLNB-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C(=CC(=C1)CC(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-chloro-4-cyano-5-iodophenylacetate

Comprehensive Overview of Ethyl 3-chloro-4-cyano-5-iodophenylacetate (CAS No. 1807249-79-1)

Ethyl 3-chloro-4-cyano-5-iodophenylacetate (CAS No. 1807249-79-1) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique halogen and cyano functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring chloro, cyano, and iodo substituents, enables versatile reactivity, making it invaluable for cross-coupling reactions and heterocyclic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's CAS number 1807249-79-1 is frequently searched in academic and industrial databases, reflecting its growing relevance in synthetic chemistry. Recent trends indicate a surge in inquiries about "halogenated phenylacetate derivatives" and "multifunctional aryl esters," aligning with the demand for structurally diverse building blocks in medicinal chemistry. The ethyl ester moiety in Ethyl 3-chloro-4-cyano-5-iodophenylacetate enhances its solubility in organic solvents, facilitating its use in multistep syntheses. This property is particularly advantageous for high-throughput screening (HTS) platforms, where solubility and stability are paramount.

From an environmental perspective, the compound's halogenated nature raises questions about "green chemistry alternatives" and "sustainable synthesis routes." Researchers are investigating catalytic methods to reduce waste generation during its production. Additionally, its iodo substituent makes it a candidate for radiolabeling studies, a hot topic in diagnostic imaging and targeted therapy development. The integration of AI-driven retrosynthesis tools has further accelerated the exploration of this compound's applications, with platforms like Reaxys and SciFinder prioritizing its structural motifs in predictive algorithms.

In agrochemical applications, Ethyl 3-chloro-4-cyano-5-iodophenylacetate is studied for its potential as a precursor to novel herbicides and fungicides. The cyano group contributes to its bioactivity, while the chloro and iodo groups modulate lipophilicity—a key factor in pesticide design. Industry reports highlight its compatibility with "precision agriculture" technologies, where customized chemical solutions are tailored to specific crop needs. This aligns with global trends toward reducing environmental footprints while maintaining efficacy.

Quality control and analytical characterization of CAS No. 1807249-79-1 are critical for reproducibility. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity, with peer-reviewed journals emphasizing the importance of "batch-to-batch consistency" in synthetic intermediates. The compound's stability under various storage conditions (e.g., temperature, humidity) is another area of active investigation, particularly for industrial-scale applications.

In summary, Ethyl 3-chloro-4-cyano-5-iodophenylacetate represents a convergence of synthetic utility and multidisciplinary innovation. Its role in advancing "structure-activity relationship (SAR) studies" and "fragment-based drug design" underscores its enduring value in modern chemistry. As research continues to uncover new applications, this compound is poised to remain a focal point in both academic and industrial settings.